1'-(2-(m-Tolyloxy)ethyl)spiro[[1,3]dioxane-2,3'-indolin]-2'-one

• IUPAC Name: 1'-[2-(3-methylphenoxy)ethyl]spiro[1,3-dioxane-2,3'-indole]-2'-one
• InChI: InChI=1S/C20H21NO4/c1-15-6-4-7-16(14-15)23-13-10-21-18-9-3-2-8-17(18)20(19(21)22)24-11-5-12-25-20/h2-4,6-9,14H,5,10-13H2,1H3
• InChI Key: MQLZCAUWBUKYIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3C4(C2=O)OCCCO4
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• CAS No.: 853751-55-0

Description

1'-(2-(m-Tolyloxy)ethyl)spiro[[1,3]dioxane-2,3'-indolin]-2'-one is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 339.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Spirocyclic Derivatives as Antioxidants

Spirocyclic compounds, including those with dioxane elements, have garnered interest for their antioxidant properties. These compounds show promise in combating oxidative stress, which is implicated in various diseases like cancer, neurodegenerative disorders, and cardiovascular diseases. The structural versatility and presence of oxygen atoms in spirocyclic compounds contribute to their antioxidant activity, suggesting potential health-related applications (Acosta-Quiroga et al., 2021).

Advances in Spiropyrans/Spirooxazines

Spiropyrans and spirooxazines, related to spirocyclic compounds, have been studied for their applications in fluorescence resonance energy transfer (FRET) with fluorescent materials. These compounds can undergo transformations in response to external stimuli, leading to changes in their physicochemical properties. This adaptability makes them suitable for sensing, probing, and optical elements, highlighting their potential in creating responsive materials and devices (Xia et al., 2017).

Indoleamine 2,3-Dioxygenase Inhibition for Cancer Therapy

While not directly related to the chemical structure of 1'-(2-(m-Tolyloxy)ethyl)spiro[[1,3]dioxane-2,3'-indolin]-2'-one, research on indoleamine-2,3-dioxygenase (IDO) inhibitors like 1-methyltryptophan in cancer therapy sheds light on the importance of indole and related compounds in medical research. IDO's role in immune evasion by tumors highlights the therapeutic potential of its inhibitors in enhancing cancer immunotherapy (Löb et al., 2009).

Analytical Methods in Antioxidant Activity Determination

Understanding the antioxidant activity of compounds like this compound may benefit from advanced analytical methods. Techniques such as ORAC, HORAC, and DPPH tests are crucial for determining the antioxidant capacity of complex samples, suggesting the importance of comprehensive analytical approaches in evaluating the health-related potential of new compounds (Munteanu & Apetrei, 2021).